Cas no 646528-36-1 (2,4-Dichloro-N-methoxy-N-methylbenzamide)

• Product Name: 2,4-Dichloro-N-methoxy-N-methylbenzamide
• CAS No: 646528-36-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD08689759
• CID: 419435
• PubChem ID: 11845345
• Update Time: 2025-05-19

2,4-Dichloro-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-methoxy-N-methylbenzamide
• 2,4-Dichloro-N-methoxy-N-methylbenzenecarboxamide
• Benzamide, 2,4-dichloro-N-methoxy-N-methyl-
• N-methoxy-N-methyl-2,4-dichlorobenzamide
• YVAUNJBXBZNYQJ-UHFFFAOYSA-N
• WAB52836
• CS-0319648
• MFCD08689759
• SCHEMBL1008380
• 646528-36-1
• GA-0818
• 2,4dichloro-N-methoxy-N-methyl-benzamide
• F1903-0135
• DTXSID10474339
• AKOS005072766

• MDL： MFCD08689759
• Inchi： 1S/C9H9Cl2NO2/c1-12(14-2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,1-2H3
• InChI Key： YVAUNJBXBZNYQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N(C)OC)=O)Cl

Computed Properties

• Exact Mass: 233.00117
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

2,4-Dichloro-N-methoxy-N-methylbenzamide Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Dichloro-N-methoxy-N-methylbenzamide

Introduction to 2,4-Dichloro-N-methoxy-N-methylbenzamide (CAS No. 646528-36-1)

2,4-Dichloro-N-methoxy-N-methylbenzamide (CAS No. 646528-36-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2,4-Dichloro-N-methoxy-N-methylbenzamide is C₁₀H₁₀Cl₂N₂O₂, and its molecular weight is approximately 257.10 g/mol. The compound features a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, an N-methoxy group, and an N-methyl group. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2,4-Dichloro-N-methoxy-N-methylbenzamide. One of the most promising areas of investigation is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain proteases and kinases, which are key targets in the treatment of cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 2,4-Dichloro-N-methoxy-N-methylbenzamide exhibited potent anti-inflammatory effects by selectively inhibiting the activity of cyclooxygenase-2 (COX-2). COX-2 is an enzyme responsible for the production of prostaglandins, which are mediators of inflammation and pain. The selective inhibition of COX-2 by this compound offers a potential therapeutic advantage over non-selective COX inhibitors, which can cause gastrointestinal side effects.

In addition to its anti-inflammatory properties, 2,4-Dichloro-N-methoxy-N-methylbenzamide has also shown promise as an anticancer agent. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt and MAPK signaling pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2,4-Dichloro-N-methoxy-N-methylbenzamide have also been extensively studied. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a suitable candidate for further development as an orally administered therapeutic agent.

Toxicity studies have indicated that 2,4-Dichloro-N-methoxy-N-methylbenzamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, thorough safety assessments are necessary to ensure its safe use in humans. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models.

The synthesis of 2,4-Dichloro-N-methoxy-N-methylbenzamide involves several steps and can be achieved through various routes. One common method involves the reaction of 2,4-dichlorobenzoyl chloride with N,O-dimethylhydroxylamine hydrochloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield.

In conclusion, 2,4-Dichloro-N-methoxy-N-methylbenzamide (CAS No. 646528-36-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.